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Compound of Interest

Compound Name: Benzyl-PEG3-methyl ester

Cat. No.: B3320879 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for Benzyl-PEG3-methyl ester was not

located. The following information is synthesized from data on structurally similar compounds,

including benzyl ethers, methyl esters, and polyethylene glycol (PEG) derivatives. Researchers

should handle this compound with caution and adhere to all standard laboratory safety

protocols.

This guide provides essential, immediate safety and logistical information for researchers,

scientists, and drug development professionals handling Benzyl-PEG3-methyl ester. It
includes operational and disposal plans to ensure safe laboratory practices.

Hazard Identification and Risk Assessment
While specific toxicity data for Benzyl-PEG3-methyl ester is unavailable, related compounds

suggest potential hazards. Benzyl compounds can be irritants to the skin, eyes, and respiratory

tract. Esters may be flammable, and PEGylated compounds, while generally considered low

toxicity, can present hazards if contaminated or degraded.

Potential Hazards:

May cause skin and eye irritation upon contact.

Inhalation of vapors or aerosols may cause respiratory tract irritation.

May be harmful if swallowed.
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Combustible liquid; may form explosive mixtures with air upon heating.

Personal Protective Equipment (PPE)
A risk assessment should be conducted for all procedures involving Benzyl-PEG3-methyl
ester to determine the appropriate level of PPE.[1] The following table summarizes the

recommended PPE for handling this compound.

Equipment Specification Purpose

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).[2][3]
To prevent skin contact.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.[1][2]

To protect eyes from splashes.

Skin and Body Protection Laboratory coat.[2] To protect skin and clothing.

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood.

To minimize inhalation of

vapors.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational workflow is critical to minimize exposure and ensure safety.

Preparation:

Ensure a clean and organized workspace, preferably within a chemical fume hood.

Assemble all necessary equipment and reagents.

Verify that an appropriate fire extinguisher, safety shower, and eyewash station are

accessible.

Handling:

Don the appropriate PPE as outlined in the table above.
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Handle the compound away from ignition sources such as open flames, hot surfaces, and

sparks.[4]

Ground all equipment when transferring large quantities to prevent static discharge.[5]

Avoid direct contact with the skin and eyes.[4]

Do not breathe mist or vapors.[4]

Storage:

Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.[4]

Store away from strong oxidizing agents.[4]

Disposal Plan
All waste generated from handling Benzyl-PEG3-methyl ester must be considered chemical

waste.

Waste Collection:

Collect all waste, including empty containers, contaminated PPE, and spill cleanup

materials, in a designated and properly labeled hazardous waste container.[5]

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations.[4]

Do not empty into drains.[4]

Quantitative Data Summary
The following table summarizes key quantitative data extrapolated from similar compounds.

These values should be considered estimates.
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Property Value Source/Analogue

Appearance Liquid
General observation for similar

PEG-esters

Boiling Point ~184 - 185 °C Benzylamine

Density ~0.981 g/cm³ Benzylamine

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for the safe handling of Benzyl-PEG3-
methyl ester.
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Caption: Workflow for Safe Handling of Benzyl-PEG3-methyl ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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